Cas no 1448066-93-0 (1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone)

1-Adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone is a structurally complex organic compound featuring an adamantyl group linked to a functionalized 1,4-thiazepane scaffold. Its rigid adamantane core enhances stability and lipophilicity, while the thiazepane ring with a dimethylaminomethyl substituent introduces potential for diverse reactivity and binding interactions. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzymes. The combination of steric bulk and amine functionality may also facilitate selective molecular recognition, making it a valuable intermediate for the synthesis of biologically active molecules.
1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone structure
1448066-93-0 structure
Product Name:1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone
CAS No:1448066-93-0
MF:C19H32N2OS
MW:336.535183906555
CID:5366603
Update Time:2025-10-31

1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone
    • Inchi: 1S/C19H32N2OS/c1-20(2)12-17-13-23-5-3-4-21(17)18(22)19-9-14-6-15(10-19)8-16(7-14)11-19/h14-17H,3-13H2,1-2H3
    • InChI Key: CPIYMGVSLLMORT-UHFFFAOYSA-N
    • SMILES: C(N1CCCSCC1CN(C)C)(=O)C12CC3CC(CC(C3)C1)C2

1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6400-0078-2μmol
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine
1448066-93-0 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6400-0078-1mg
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine
1448066-93-0 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6400-0078-2mg
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine
1448066-93-0 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6400-0078-3mg
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine
1448066-93-0 90%+
3mg
$63.0 2023-04-25

1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone Related Literature

Additional information on 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone

Professional Introduction to Compound with CAS No. 1448066-93-0 and Product Name: 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone

Compound with the CAS number 1448066-93-0 and the product name 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in therapeutic research. The molecular architecture of this compound incorporates both rigid and flexible components, which contribute to its distinctive pharmacological properties.

The adamantyl moiety, a prominent feature in the compound's structure, is renowned for its stability and lipophilicity. This characteristic makes it an attractive scaffold for drug design, as it enhances the compound's ability to cross biological membranes. Additionally, the presence of the thiazepane ring, a heterocyclic structure known for its biological activity, further enriches the compound's pharmacophoric potential. The dimethylamino substituent attached to the thiazepane ring introduces basicity, which can be exploited for interactions with acidic pharmacophores in biological targets.

Recent studies have highlighted the importance of 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone in the development of novel therapeutic agents. Research has demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. The structural rigidity provided by the adamantyl group helps in maintaining optimal binding interactions with these targets, while the thiazepane ring contributes to additional molecular recognition features.

In particular, investigations have focused on the compound's potential as an anti-inflammatory agent. The combination of the adamantyl and thiazepane moieties is believed to modulate inflammatory pathways by interacting with specific enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary in vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its therapeutic efficacy in managing inflammatory conditions.

Furthermore, the dimethylamino group in the molecule plays a crucial role in enhancing solubility and bioavailability. This feature is particularly important for drug development, as it ensures that the compound can be effectively delivered to target sites within the body. The presence of this amine group also allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the compound for specific applications.

Advances in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those implicated in cancer and neurodegenerative diseases. These findings have opened new avenues for exploring its potential as a lead compound in drug discovery efforts.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The integration of multiple functional groups into a single molecular framework requires precise control over reaction conditions and reagent selection. Researchers have employed advanced synthetic methodologies to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality samples.

Current research is also exploring the role of this compound in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic outcomes through synergistic effects. Such combinations could potentially overcome resistance mechanisms associated with single-agent treatments, offering new hope for patients suffering from chronic diseases.

The chemical stability of 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone is another area of interest. Studies have shown that under appropriate storage conditions, this compound remains stable over extended periods, making it suitable for long-term research applications. This stability is crucial for maintaining consistent performance in experimental settings and ensuring reproducibility of results across different studies.

Evaluation of pharmacokinetic properties has also been a key focus of recent investigations. These studies aim to determine how the body processes this compound after administration, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Such information is essential for optimizing dosing regimens and minimizing potential side effects.

The potential applications of 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone extend beyond traditional therapeutic areas. Researchers are investigating its role in developing novel diagnostic tools and imaging agents due to its unique chemical properties. These applications could revolutionize early detection and monitoring of diseases, offering significant benefits to patients worldwide.

In conclusion,1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone (CAS No. 1448066-93-0) represents a promising candidate in medicinal chemistry with diverse applications across multiple therapeutic domains. Its unique structural features and demonstrated biological activity make it a valuable asset in ongoing drug discovery efforts. Continued research into this compound will likely uncover further insights into its potential as a therapeutic agent or diagnostic tool.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.